![molecular formula C9H13NO2 B3333371 2-Cyano-5-methylhex-2-enoic acid methyl ester CAS No. 96914-67-9](/img/structure/B3333371.png)
2-Cyano-5-methylhex-2-enoic acid methyl ester
Overview
Description
2-Cyano-5-methylhex-2-enoic acid methyl ester, also known as CMHE, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of 5-methylhex-2-enoic acid and is synthesized using a specific method.
Scientific Research Applications
Catalytic Hydrogenation Applications
Palladium-catalyzed hydrogenation of related compounds like 4-methylhexa-2,3-dienoic acid and its methyl ester has been explored in depth. This process is instrumental in understanding the conversion of molecular dissymmetry into centrodissymmetry, which can be critical for determining the absolute configuration of allenes. Such studies highlight the potential of 2-Cyano-5-methylhex-2-enoic acid methyl ester in catalytic applications, particularly in achieving specific stereochemical configurations (Crombie, Jenkins, & Roblin, 1975).
Synthesis of Labelled Compounds
The synthesis of N-protected 14C-labelled (2E)-5-amino-5-methylhex-2-enoic acids demonstrates the compound's utility in the preparation of labeled molecules for various scientific studies. This innovative method underlines its role in the synthesis of complex molecules for research, particularly in tracing and imaging applications (Jessen, Selvig, & Valsborg, 2001).
Biocatalysis and Synthesis
The enzymatic production of (S)-3-cyano-5-methylhexanoic acid ethyl ester, a derivative closely related to this compound, indicates potential applications in biocatalysis. Such processes are crucial for efficient and enantioselective synthesis of valuable intermediates in pharmaceuticals, like pregabalin (Zheng, Li, Wu, Zheng, & Zheng, 2012).
Asymmetric Synthesis
The enantioselective synthesis of compounds such as (S)-(+)-3-aminomethyl-5-methylhexanoic acid showcases the importance of such molecules in creating specific enantiomers of pharmaceutical importance. This demonstrates the compound's significant role in the field of asymmetric synthesis and chiral chemistry, crucial for developing drugs with precise therapeutic effects (Burk et al., 2003).
properties
IUPAC Name |
methyl (E)-2-cyano-5-methylhex-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-7(2)4-5-8(6-10)9(11)12-3/h5,7H,4H2,1-3H3/b8-5+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQKFLKVOVNWEMQ-VMPITWQZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC=C(C#N)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C/C=C(\C#N)/C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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